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Introduction

The Axl receptor tyrosine kinase, a member of the TAM (Tyro3, Axl, Mer) family, has emerged
as a critical regulator of numerous cellular processes that are frequently hijacked by cancer
cells to promote tumor progression, metastasis, and therapeutic resistance.[1][2] Its
overexpression is correlated with poor prognosis in a wide array of malignancies, making it a
compelling target for novel anticancer therapies.[3][4] This technical guide provides a
comprehensive overview of AxlI's function in oncology, detailing its signaling pathways, role in
tumorigenesis, and the methodologies used to investigate its activity.

The Axl Signhaling Axis

Axl is a transmembrane receptor composed of an extracellular domain, a transmembrane helix,
and an intracellular kinase domain.[1] Its primary ligand is the vitamin K-dependent protein
Growth Arrest-Specific 6 (Gas6).[2][5] The binding of Gasé6 to the extracellular domain of Axl
induces receptor dimerization and subsequent autophosphorylation of tyrosine residues within
the intracellular domain, initiating a cascade of downstream signaling events.[2][6]

Axl signaling is pleiotropic, activating multiple downstream pathways that collectively contribute
to a cancer-promoting phenotype. These include:
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e PIBK/AKT/mTOR Pathway: This central signaling cascade promotes cell survival,
proliferation, and growth.[2][7]

« MAPK/ERK Pathway: This pathway is crucial for cell proliferation, differentiation, and

survival.[2][7]

o NF-kB Pathway: A key regulator of inflammation, immunity, and cell survival, its activation by
AxI| contributes to an immunosuppressive tumor microenvironment.[2][8]

o JAK/STAT Pathway: This pathway is involved in cell growth, survival, and differentiation.[2][8]

Axl can also be activated in a ligand-independent manner through heterodimerization with
other receptor tyrosine kinases, such as EGFR, HER2, and c-Met, further diversifying its
signaling output and contributing to therapeutic resistance.[1][7]
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Canonical Axl Signaling Pathways

Extracellular Space

Gasb

| .igand Binding & Dimerization

Cell Membrane

Ax| Receptor

Intracellular Space

I l— Phosphorylation

Proliferation

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12367018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Workflow for Detecting AxlI Phosphorylation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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